N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C14H12ClN3O3S/c1-7-2-3-8(15)13-12(7)17-14(22-13)16-9(19)6-18-10(20)4-5-11(18)21/h2-3H,4-6H2,1H3,(H,16,17,19)
• InChI Key: GRIJZPYLDZYBSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C14H12ClN3O3S
• Molecular Weight: 337.8 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, also known as CTX-0294885, is a small molecule inhibitor that has shown promising results in various scientific research studies.

Scientific Research Applications

Structure-Activity Relationships

• The compound is studied for its role in structure-activity relationships, particularly as a phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitor. Its metabolic stability and in vitro and in vivo efficacy are key focus areas (Stec et al., 2011).

Synthesis and Molecular Docking

• Research includes the synthesis and molecular docking of 5-arylazo-2-chloroacetamido thiazole derivatives, examining their antioxidant efficacy. The derivatives are modeled and tested for their chemical reactivity and electronic properties (Hossan, 2020).

Spectroscopic and Quantum Mechanical Studies

• Benzothiazolinone acetamide analogs are synthesized and studied using spectroscopic and quantum mechanical methods. Their potential as photosensitizers in dye-sensitized solar cells (DSSCs) and their non-linear optical activity are explored (Mary et al., 2020).

Synthesis and Biological Activities

• The synthesis of novel compounds related to thieno[2,3-b]pyridin-3-yl)acetamide and their antifungal and insecticidal activities are investigated (Zhou Bing-se, 2013).

Fluorescent Probe Development

• The development of fluorescent probes using β-lactam carbenes and 2-pyridyl isonitriles. One derivative demonstrated efficiency as a fluorescent probe for mercury ions (Shao et al., 2011).

Pesticide Sorption in Soils

• Studies on the sorption of various pesticides, including analogs of the compound, in Brazilian tropical soils. This research helps understand the environmental impact of these substances (Carbo et al., 2007).